2-Fluoro-5-methyl-3-(trifluoromethyl)phenylacetic acid
Overview
Description
“2-Fluoro-5-methyl-3-(trifluoromethyl)phenylacetic acid” is a chemical compound with the molecular weight of 236.17 . Its IUPAC name is 2-(2-fluoro-5-methyl-3-(trifluoromethyl)phenyl)acetic acid . The InChI code for this compound is 1S/C10H8F4O2/c1-5-2-6(4-8(15)16)9(11)7(3-5)10(12,13)14/h2-3H,4H2,1H3,(H,15,16) .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl ring substituted with a fluoro group, a methyl group, and a trifluoromethyl group. It also has an acetic acid group attached to the phenyl ring .Physical and Chemical Properties Analysis
“this compound” is a solid at ambient temperature .Mechanism of Action
Target of Action
It’s known that many phenylacetic acid derivatives interact with various enzymes and receptors in the body, influencing a range of biochemical processes .
Mode of Action
Phenylacetic acid derivatives often work by binding to their target proteins and modulating their activity, which can lead to changes in downstream cellular processes .
Biochemical Pathways
Phenylacetic acid derivatives can participate in a variety of biochemical reactions, potentially affecting multiple pathways depending on their specific chemical structure and the nature of their target proteins .
Pharmacokinetics
The compound’s bioavailability would be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
The effects would depend on the nature of the target proteins and the biochemical pathways they are involved in .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 2-Fluoro-5-methyl-3-(trifluoromethyl)phenylacetic acid . For instance, extreme pH or temperature conditions could potentially affect the compound’s stability or its interaction with target proteins .
Properties
IUPAC Name |
2-[2-fluoro-5-methyl-3-(trifluoromethyl)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O2/c1-5-2-6(4-8(15)16)9(11)7(3-5)10(12,13)14/h2-3H,4H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAPNLWNKOLBHRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(F)(F)F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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